Cas no 10203-76-6 (1-Hepten-3-ol,5-methyl-, 3-acetate)

• Product Name: 1-Hepten-3-ol,5-methyl-, 3-acetate
• CAS No: 10203-76-6
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 227318
• PubChem ID: 254549
• Update Time: 2025-04-19

1-Hepten-3-ol,5-methyl-, 3-acetate Chemical and Physical Properties

Names and Identifiers

• 1-Hepten-3-ol,5-methyl-, 3-acetate
• 5-methylhept-1-en-3-yl acetate
• 3-Acetoxy-5-methyl-1-hepten
• AC1L5QGY
• AC1Q5XCX
• AG-J-08355
• AR-1G9010
• CTK4A0618
• NSC78969
• DTXSID20291897
• 10203-76-6
• NSC-78969

• Inchi： 1S/C10H18O2/c1-5-8(3)7-10(6-2)12-9(4)11/h6,8,10H,2,5,7H2,1,3-4H3
• InChI Key： AVERIPYWXSJZPA-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C=C)CC(C)CC

Computed Properties

• Exact Mass: 170.13074
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3